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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428 Get Quote

Benzenesulfonic Anhydride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

benzenesulfonic anhydride. It is intended to be a valuable resource for researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document summarizes key quantitative data, details experimental protocols, and illustrates

important reaction pathways.

Physical Properties
Benzenesulfonic anhydride is a white to light yellow crystalline solid that is highly reactive

and sensitive to moisture.[1][2] It is a potent electrophile and dehydrating agent, making it a

valuable reagent in organic synthesis.[2] A summary of its key physical properties is presented

in Table 1.

Table 1: Physical Properties of Benzenesulfonic Anhydride
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Property Value Reference(s)

Molecular Formula C₁₂H₁₀O₅S₂ [1][3]

Molecular Weight 298.33 g/mol [1][3]

Melting Point 73 - 90 °C [2]

Boiling Point 463.7 ± 28.0 °C at 760 mmHg [4]

Density 1.4 ± 0.1 g/cm³ [4]

Vapor Pressure 0.0 ± 1.1 mmHg at 25°C [4]

Exact Mass 297.996948 u [1]

Appearance
White to light yellow to light

orange powder
[2]

Solubility:

Benzenesulfonic anhydride is soluble in various organic solvents, including diethyl ether,

chloroform, and chlorobenzene.[2] However, specific quantitative solubility data for these

solvents is not readily available in the reviewed literature. It is insoluble in water, with which it

reacts.[5]

Chemical Properties and Reactivity
Benzenesulfonic anhydride is a highly reactive compound due to the two electron-

withdrawing benzenesulfonyl groups, which make the sulfur atoms highly electrophilic.[2] This

reactivity makes it an excellent sulfonating and dehydrating agent.

Sulfonylation Reactions
Benzenesulfonic anhydride is widely used for the sulfonylation of a variety of nucleophiles,

such as alcohols and amines, to form sulfonate esters and sulfonamides, respectively. These

products are often important intermediates in the synthesis of pharmaceuticals and

agrochemicals.[2]
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Reaction with Primary Amines: The reaction with primary amines proceeds via a nucleophilic

acyl substitution mechanism to yield N-substituted sulfonamides.

Reactants

Intermediate

Products

Benzenesulfonic Anhydride
((C₆H₅SO₂)₂O)

Tetrahedral Intermediate

Nucleophilic Attack
by Amine

Primary Amine
(R-NH₂)

N-Substituted Sulfonamide
(C₆H₅SO₂NHR)

Elimination of
Leaving Group

Benzenesulfonate Anion
(C₆H₅SO₃⁻)
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General reaction pathway for the sulfonylation of a primary amine.

Reaction with Alcohols: Similarly, alcohols react with benzenesulfonic anhydride to form

sulfonate esters. This reaction is a key step in many synthetic routes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1280428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Intermediate

Products

Benzenesulfonic Anhydride
((C₆H₅SO₂)₂O)
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(R-OH)
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(C₆H₅SO₂OR)

Elimination of
Leaving Group

Benzenesulfonic Acid
(C₆H₅SO₃H)
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General reaction pathway for the sulfonylation of an alcohol.

Hydrolysis
Benzenesulfonic anhydride readily reacts with water in a hydrolysis reaction to form two

equivalents of benzenesulfonic acid. This highlights its moisture sensitivity and the necessity of

anhydrous conditions for its storage and use.

Spectral Data
Experimental spectral data (IR, NMR, Mass Spectrometry) for benzenesulfonic anhydride is

not readily available in the public domain. The following are theoretical expectations based on

the structure of the molecule and data from related compounds.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong characteristic

absorption bands for the sulfonyl group (S=O) stretches, typically in the regions of 1420-

1300 cm⁻¹ (asymmetric) and 1190-1140 cm⁻¹ (symmetric). Additionally, the anhydride

linkage (S-O-S) would likely exhibit characteristic absorptions.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The ¹H NMR spectrum is

expected to show signals corresponding to the aromatic protons of the two benzene rings.

These would likely appear as multiplets in the region of 7.0-8.0 ppm.[2]

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: The ¹³C NMR spectrum would

display signals for the carbon atoms of the benzene rings.

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

corresponding to the molecular weight of the compound (298.33 g/mol ), along with

fragmentation patterns characteristic of the benzenesulfonyl moieties.

Experimental Protocols
Synthesis of Benzenesulfonic Anhydride
The most common method for the synthesis of benzenesulfonic anhydride is the dehydration

of benzenesulfonic acid using a strong dehydrating agent such as phosphorus pentoxide

(P₂O₅).[2][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1280428
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://www.benchchem.com/product/b1280428
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5173273.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Reaction Conditions

Products

Benzenesulfonic Acid
(2 equiv.)

Benzenesulfonic Anhydride

Phosphorus Pentoxide
(P₂O₅)

Heating

Metaphosphoric Acid
(2 HPO₃)
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Synthesis of benzenesulfonic anhydride from benzenesulfonic acid.

Detailed Experimental Protocol:

This protocol is adapted from established literature procedures.[6]

Preparation: In a round-bottom flask equipped with a mechanical stirrer and a reflux

condenser, place anhydrous benzenesulfonic acid.

Addition of Dehydrating Agent: While stirring, slowly add phosphorus pentoxide to the flask.

An exothermic reaction may occur. To facilitate stirring and prevent the mixture from

becoming too viscous, the phosphorus pentoxide can be mixed with an inert support like

Celite.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1280428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB5173273.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: Heat the reaction mixture to 100 °C and maintain this temperature for approximately

5 hours to ensure the reaction goes to completion.

Extraction: After cooling, the solid mass is treated with a suitable anhydrous organic solvent,

such as 1,2-dichloroethane, and the mixture is refluxed for a short period.

Isolation: The hot solution is filtered to remove the solid phosphorus-containing byproducts.

The filtrate is then cooled to induce crystallization of the benzenesulfonic anhydride.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent like diethyl ether or chloroform.[6]

Determination of Physical Properties
Melting Point Determination:

The melting point of benzenesulfonic anhydride can be determined using a standard melting

point apparatus. A small amount of the finely powdered, dry sample is packed into a capillary

tube, which is then placed in the apparatus. The temperature is raised slowly (approximately 1-

2 °C per minute) near the expected melting point, and the range from the first appearance of

liquid to the complete melting of the solid is recorded.[7]

Boiling Point Determination:

Due to the high boiling point of benzenesulfonic anhydride, its determination requires

distillation under reduced pressure to prevent decomposition. A micro-distillation or a standard

distillation setup suitable for high-boiling liquids under vacuum should be employed. The

temperature at which the liquid boils and its vapor condenses at a specific reduced pressure is

recorded as the boiling point.

Safety and Handling
Benzenesulfonic anhydride is a corrosive substance that can cause severe skin burns and

eye damage.[1] It is also moisture-sensitive and will react with water. Therefore, it should be

handled with appropriate personal protective equipment, including gloves, safety goggles, and

a lab coat, in a well-ventilated fume hood. Store in a tightly sealed container under a dry, inert

atmosphere.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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